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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of pyrogallol-
based developers in black and white film photography. Pyrogallol, a classic developing agent,

is known for its ability to produce a proportional stain on the negative in addition to the silver

image. This staining characteristic can offer unique tonal separation, acutance, and fine grain,

making it a subject of interest for specialized imaging applications.

Introduction to Pyrogallol Developers
Pyrogallol (1,2,3-trihydroxybenzene) is one of the earliest photographic developing agents,

first used in 1851.[1] Unlike many modern developers, pyrogallol developers are known for

their "staining and tanning" action. The oxidation byproducts of pyrogallol form a dye that is

deposited in the emulsion along with the metallic silver, which contributes to the overall density

of the negative.[2] This stain is typically yellowish-green and can act as a built-in contrast mask,

particularly effective for printing on traditional silver gelatin papers and alternative processes.[2]

[3]

Modern pyrogallol formulations often combine it with other developing agents like Metol or

Phenidone to create a "superadditive" effect, enhancing developer activity and characteristics.

[3] These developers are typically prepared as two-part stock solutions to ensure stability, as

pyrogallol readily oxidizes in alkaline solutions.
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Common Pyrogallol Developer Formulas
Several pyrogallol-based developer formulas have gained popularity, each with its own set of

characteristics. The most well-known include PMK (Pyro-Metol-Kodalk), Pyrocat-HD, and 510-

Pyro.

PMK (Pyro-Metol-Kodalk): Developed by Gordon Hutchings, PMK is a widely used

pyrogallol formula known for producing sharp negatives with excellent highlight detail.[4]

Pyrocat-HD: Formulated by Sandy King, Pyrocat-HD uses pyrocatechin as the primary

developing agent, which is similar to pyrogallol but offers greater stability and is less prone

to aerial oxidation.[1] It is known for producing clean negatives with fine grain and high

acutance.

510-Pyro: Developed by Jay DeFehr, 510-Pyro is a highly concentrated, single-solution

developer that has a very long shelf life.[5] It utilizes pyrogallol and phenidone in a

triethanolamine (TEA) base.[5] It is known for producing very fine grain and high sharpness.

[5]

Quantitative Data: Developer Formulas and Starting
Development Times
The following tables provide the chemical compositions for preparing stock solutions of popular

pyrogallol-based developers and suggested starting development times for a variety of black

and white films. Note that these are starting points and may require adjustment based on

individual equipment, agitation techniques, and desired contrast.

Table 1: Stock Solution Formulas for Common Pyrogallol Developers
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Developer Stock Solution A Stock Solution B

PMK

Distilled Water (at

52°C/125°F): 750 mlMetol:

10gSodium Bisulfite:

20gPyrogallol: 100gCold Water

to make: 1000 ml

Distilled Water: 700 mlSodium

Metaborate (Kodalk):

300gWater to make: 1000 ml

Pyrocat-HD

Distilled Water: 750 mlSodium

Metabisulfite:

10gPyrocatechin:

50gPhenidone: 2gPotassium

Bromide: 2gWater to make:

1000 ml

Distilled Water: 700

mlPotassium Carbonate:

750gWater to make: 1000 ml

510-Pyro

Triethanolamine (TEA): 100

mlAscorbic Acid:

10gPyrogallol: 5gPhenidone:

0.5g

Single solution developer

Table 2: Starting Development Times for PMK Developer (1+2+100 Dilution at 21°C/70°F)

Film ISO/ASA
Development Time
(minutes)

Ilford FP4+ 125 12

Ilford HP5+ 400 14

Kodak Tri-X 400 400 13

Kodak T-MAX 100 100 10

Kodak T-MAX 400 400 12

Fujifilm Acros 100 100 11

Data compiled from various sources. Times are approximate and should be adjusted based on

testing.
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Table 3: Starting Development Times for Pyrocat-HD Developer (1:1:100 Dilution at 20°C/68°F)

Film ISO/ASA
Development Time
(minutes)

Ilford FP4+ 125 10

Ilford HP5+ 400 12

Kodak Tri-X 400 400 11

Kodak T-MAX 100 100 9

Kodak T-MAX 400 400 11

Fujifilm Acros 100 100 10

Data compiled from various sources. Times are approximate and should be adjusted based on

testing.

Table 4: Starting Development Times for 510-Pyro Developer (1:100 Dilution at 20°C/68°F)

Film ISO/ASA
Development Time
(minutes)

Ilford FP4+ 125 8

Ilford HP5+ 400 10

Kodak Tri-X 400 400 9

Kodak T-MAX 100 100 7

Kodak T-MAX 400 400 9

Fujifilm Acros 100 100 8

Data compiled from various sources. Times are approximate and should be adjusted based on

testing.

Experimental Protocols
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Materials:

Distilled Water

Metol

Sodium Bisulfite

Pyrogallol

Sodium Metaborate (Kodalk)

Graduated cylinders

Stirring rod

Storage bottles (amber glass recommended)

Scale (accurate to 0.1g)

Personal Protective Equipment (gloves, safety glasses, lab coat)

Procedure for Stock Solution A:

Measure 750 ml of distilled water at approximately 52°C (125°F).

Slowly add 10g of Metol while stirring until fully dissolved.

Add 20g of Sodium Bisulfite and stir until dissolved.

Add 100g of Pyrogallol and stir until dissolved. The solution will turn a pale straw color.

Add cold distilled water to bring the total volume to 1000 ml.

Transfer the solution to a tightly capped, amber glass bottle for storage.

Procedure for Stock Solution B:

Measure 700 ml of distilled water.
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Slowly add 300g of Sodium Metaborate while stirring. The reaction is endothermic and the

solution will become cold. Continue stirring until fully dissolved.

Add distilled water to bring the total volume to 1000 ml.

Transfer the solution to a tightly capped storage bottle.

Materials:

PMK Stock Solutions A and B

Exposed black and white film

Developing tank and reels

Graduated cylinders

Timer

Thermometer

Stop bath (optional, water can be used)

Fixer

Wetting agent

Running water for washing

Procedure:

Prepare Working Solution: In a well-ventilated area, prepare the working developer solution

just before use. For a standard 1+2+100 dilution, mix 1 part of Stock Solution A, 2 parts of

Stock Solution B, and 100 parts of water. For example, to make 300ml of working solution,

use 3ml of A, 6ml of B, and 291ml of water.

Bring to Temperature: Adjust the temperature of the working solution to the desired level

(e.g., 21°C/70°F) using a water bath.
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Pre-soak (Optional but Recommended): Some protocols recommend pre-soaking the film in

water for 1-5 minutes to ensure even development.

Development: Pour the developer into the tank and start the timer. Agitate continuously for

the first 30 seconds, then for 10 seconds every minute. Agitation protocols can be varied to

control contrast.

Stop Bath: After the development time has elapsed, pour out the developer and pour in the

stop bath (or water). Agitate for 30-60 seconds.

Fixing: Pour out the stop bath and add the fixer. Fix for the time recommended by the fixer

manufacturer, typically 5-10 minutes.

Washing: Wash the film in running water for 20-30 minutes.

Final Rinse: Use a final rinse with a wetting agent to prevent drying marks.

Drying: Hang the film to dry in a dust-free environment.
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Caption: Workflow for preparing and using a two-part pyrogallol developer.
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Caption: Key chemical components and their roles in a pyrogallol developer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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